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Compound of Interest

Compound Name: Thiophene-2-boronic acid

Cat. No.: B051982 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key spectroscopic data for

Thiophene-2-boronic acid (CAS No. 6165-68-0), a versatile building block in organic

synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The following sections detail

its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data,

along with comprehensive experimental protocols for data acquisition.

Spectroscopic Data Summary
The empirical formula for Thiophene-2-boronic acid is C₄H₅BO₂S, with a molecular weight of

127.96 g/mol .[1] The structural and spectroscopic data are summarized below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. For

arylboronic acids, the choice of solvent is crucial, as they can form boroxines (anhydride

trimers), leading to complex or broad signals. Solvents like DMSO-d₆ or methanol-d₄ can break

up these oligomers, providing clearer spectra.[2]

¹H NMR (Proton NMR) Data

Solvent: DMSO-d₆
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

8.1 (broad s) Singlet 2H B(OH)₂

7.75 Doublet of doublets 1H H-5

7.65 Doublet of doublets 1H H-3

7.15 Doublet of doublets 1H H-4

¹³C NMR (Carbon-13 NMR) Data

Solvent: DMSO-d₆

Chemical Shift (δ) ppm Assignment

140.0 (approx.) C-2 (Carbon attached to Boron)

135.0 C-5

128.5 C-3

126.0 C-4

Infrared (IR) Spectroscopy
Attenuated Total Reflectance (ATR) is a common technique for obtaining IR spectra of solid

samples without extensive preparation.

Key IR Absorption Bands (ATR-FTIR)[1]
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Wavenumber (cm⁻¹) Intensity Assignment

3300-3600 Broad
O-H stretch (from B(OH)₂ and

adsorbed water)

~3100 Medium C-H stretch (aromatic)

~1520 Medium C=C stretch (thiophene ring)

~1350 Strong B-O stretch

~1200 Strong C-O stretch

~850 Strong C-H out-of-plane bend

Mass Spectrometry (MS)
Electron Ionization (EI) is a hard ionization technique that provides information about the

molecular weight and fragmentation pattern of a compound.

Mass Spectrometry (EI-MS) Data[1]

m/z Relative Intensity Assignment

128 High Molecular Ion [M]⁺

110 Medium [M - H₂O]⁺

84 High
[C₄H₄S]⁺ (Thiophene radical

cation)

Experimental Protocols
Detailed methodologies for the acquisition of the spectroscopic data are provided below.

NMR Spectroscopy Protocol
Objective: To obtain high-resolution ¹H and ¹³C NMR spectra of Thiophene-2-boronic acid.

Materials:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2733960
https://www.benchchem.com/product/b051982?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiophene-2-boronic acid

Deuterated dimethyl sulfoxide (DMSO-d₆)

5 mm NMR tubes

Pipettes

Vortex mixer

Procedure:

Weigh approximately 10-20 mg of Thiophene-2-boronic acid and transfer it to a clean, dry

vial.

Add approximately 0.7 mL of DMSO-d₆ to the vial.

Vortex the mixture until the solid is completely dissolved.

Using a pipette with a cotton or glass wool plug to filter out any particulates, transfer the

solution into a 5 mm NMR tube.

Cap the NMR tube and wipe the outside clean.

Insert the tube into the NMR spectrometer.

Acquire the ¹H and ¹³C NMR spectra according to the instrument's standard operating

procedures. For ¹³C NMR, a sufficient number of scans should be acquired to achieve a

good signal-to-noise ratio.

ATR-FTIR Spectroscopy Protocol
Objective: To obtain the infrared spectrum of solid Thiophene-2-boronic acid.

Materials:

Thiophene-2-boronic acid, solid

FTIR spectrometer with an ATR accessory
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Spatula

Isopropyl alcohol and lint-free wipes for cleaning

Procedure:

Ensure the ATR crystal is clean by wiping it with a lint-free wipe dampened with isopropyl

alcohol and allowing it to dry completely.

Record a background spectrum of the empty, clean ATR crystal.

Place a small amount of solid Thiophene-2-boronic acid onto the center of the ATR crystal

using a clean spatula.

Apply pressure using the ATR's pressure clamp to ensure good contact between the sample

and the crystal.

Acquire the IR spectrum of the sample.

After the measurement, release the pressure clamp, remove the sample, and clean the ATR

crystal thoroughly with isopropyl alcohol and a lint-free wipe.

Electron Ionization Mass Spectrometry (EI-MS) Protocol
Objective: To determine the mass-to-charge ratio of the molecular ion and the fragmentation

pattern of Thiophene-2-boronic acid.

Materials:

Thiophene-2-boronic acid

A suitable volatile solvent (e.g., methanol or dichloromethane)

Mass spectrometer with an EI source

Microsyringe or autosampler

Procedure:
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Prepare a dilute solution of Thiophene-2-boronic acid (approximately 1 mg/mL) in a volatile

organic solvent.

Introduce the sample into the mass spectrometer. For a solid probe, a small amount of the

solid can be placed directly on the probe. For liquid injection, use a microsyringe or an

autosampler.

The sample is vaporized in the ion source.

The gaseous molecules are bombarded with a beam of high-energy electrons (typically 70

eV), causing ionization and fragmentation.[3][4]

The resulting ions are accelerated and separated by the mass analyzer based on their mass-

to-charge ratio.

The detector records the abundance of each ion, generating the mass spectrum.

Visualized Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of a

chemical compound.
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General Workflow for Spectroscopic Analysis
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Caption: Workflow of Spectroscopic Analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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